Cas no 115666-47-2 (6-Iodo-1H-indole)

6-Iodo-1H-indole Properties

Names and Identifiers

• 6-Iodo-1H-indole
• 6-IODOINDOLE
• 1H-Indole, 6-iodo-
• UYFYWUXBZHYQRM-UHFFFAOYSA-N
• AB0060842
• Z3913
• ST24029788
• SCHEMBL566682
• AKOS016007678
• DTXSID60451352
• 10.14272/UYFYWUXBZHYQRM-UHFFFAOYSA-N.1
• SB30894
• CS-W022504
• SY099222
• 115666-47-2
• AMY7446
• doi:10.14272/UYFYWUXBZHYQRM-UHFFFAOYSA-N.1
• A893837
• DS-2608
• DA-36113
• MFCD09880048
• 6-Iodoindole
• 6-iodo-1H-indole
• +Expand

• MDL： MFCD09880048
• InChIKey： UYFYWUXBZHYQRM-UHFFFAOYSA-N
• Inchi： 1S/C8H6IN/c9-7-2-1-6-3-4-10-8(6)5-7/h1-5,10H
• SMILES： IC1C([H])=C([H])C2C([H])=C([H])N([H])C=2C=1[H]

Computed Properties

• Exact Mass: 242.95400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 242.95450 g/mol
• Heavy Atom Count: 10
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 15.8
• Molecular Weight: 243.04

Experimental Properties

• LogP: 2.77250
• PSA: 15.79000
• Refractive Index: 1.769
• Boiling Point: 341.7°C at 760 mmHg
• Melting Point: 111.0-111.5 ºC
• Flash Point: 160.458°C
• Solubility: Very slightly soluble (0.49 g/l) (25 º C),
• Density: 1.960±0.06 g/cm3 (20 ºC 760 Torr),